6-Chloro-N-(4-methoxy-2-methyl-phenyl)-nicotinamide
Cat. No. B8310927
M. Wt: 276.72 g/mol
InChI Key: FUCFAKYYJWSYCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08324385B2
Procedure details
6-Chloro-N-(4-methoxy-2-methyl-phenyl)-nicotinamide was prepared from 4-methoxy-2-methyl aniline and 6-chloronicotinoyl chloride following a procedure similar to the one described in the synthesis of 6-chloro-N-(4-iodo-3-methyl-phenyl)-nicotinamide, above. The product was isolated after precipitation out of a small volume of CH2Cl2 with hexanes. HRMS m/z calcd for C14H13N2O2Cl [M+H]+: 277.0739. Found: 277.0738.
Name
6-chloro-N-(4-iodo-3-methyl-phenyl)-nicotinamide
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reactant
Reaction Step Two
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:9]=[CH:8][C:6]([NH2:7])=[C:5]([CH3:10])[CH:4]=1.[Cl:11][C:12]1[CH:20]=[CH:19][C:15]([C:16](Cl)=[O:17])=[CH:14][N:13]=1.ClC1C=CC(C(NC2C=CC(I)=C(C)C=2)=O)=CN=1>>[Cl:11][C:12]1[CH:20]=[CH:19][C:15]([C:16]([NH:7][C:6]2[CH:8]=[CH:9][C:3]([O:2][CH3:1])=[CH:4][C:5]=2[CH3:10])=[O:17])=[CH:14][N:13]=1
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COC1=CC(=C(N)C=C1)C
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ClC1=NC=C(C(=O)Cl)C=C1
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Name
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6-chloro-N-(4-iodo-3-methyl-phenyl)-nicotinamide
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ClC1=NC=C(C(=O)NC2=CC(=C(C=C2)I)C)C=C1
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Conditions
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Conditions are dynamic
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See reaction.notes.procedure_details.
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Workups
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The product was isolated
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CUSTOM
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CUSTOM
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Details
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after precipitation out of a small volume of CH2Cl2 with hexanes
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Outcomes
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product
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ClC1=NC=C(C(=O)NC2=C(C=C(C=C2)OC)C)C=C1
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
